Ethyl 1-(4-fluorophenyl)-4-(3-methylbenzamido)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(4-fluorophenyl)-4-[(3-methylbenzoyl)amino]-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H18FN3O4/c1-3-29-21(28)19-17(23-20(27)14-6-4-5-13(2)11-14)12-18(26)25(24-19)16-9-7-15(22)8-10-16/h4-12H,3H2,1-2H3,(H,23,27)
• InChI Key: PPGSBJKGWACXMZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1NC(=O)C2=CC=CC(=C2)C)C3=CC=C(C=C3)F
• Molecular Formula: C21H18FN3O4
• Molecular Weight: 395.4 g/mol

Description

Ethyl 1-(4-fluorophenyl)-4-(3-methylbenzamido)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C21H18FN3O4 and its molecular weight is 395.39. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, incorporating similar structural motifs to the chemical , have been synthesized for various applications, including the development of novel anticancer and antimicrobial agents. For example, compounds with pyrimidine, thiazole, and dihydropyridazine moieties have been evaluated for their biological activities against different cancer cell lines and microbial species. These studies highlight the potential of heterocyclic chemistry in drug discovery and the synthesis of new therapeutic agents (Abdel-Motaal, Asem, & Alanzy, 2020), (Farag, Kheder, & Mabkhot, 2008).

Anticancer Activity

Various synthesized heterocycles have demonstrated potent anticancer activity, particularly against colon cancer cell lines. These findings suggest that structurally similar compounds might be explored for their anticancer potentials, especially in designing molecules with enhanced efficacy against specific types of cancer (Abdel-Motaal, Asem, & Alanzy, 2020).

Antimicrobial Evaluation

The synthesis and evaluation of new pyrimidine derivatives, including those with structural resemblance to the compound of interest, have been reported to exhibit antimicrobial properties. Such studies underscore the importance of these compounds in addressing the ongoing challenge of bacterial and fungal infections (Farag, Kheder, & Mabkhot, 2008).

In Vitro Biological Activity

Compounds featuring the dihydropyridazine core have been synthesized and assessed for various in vitro biological activities, including interactions with different biological targets. This approach is crucial for discovering new drugs and understanding the biological mechanisms of action (Ziegler, Kuck, Harris, & Lin, 1988).